Cas no 7505-59-1 (1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester)
7505-59-1 structure
Product Name:1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester
CAS No:7505-59-1
MF:C10H9N3O3
MW:219.196761846542
CID:577569
PubChem ID:343751
Update Time:2025-04-19
1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester
- methyl 1-acetylbenzotriazole-5-carboxylate
- AC1L7Z0T
- NSC400235
- NSC-400235
- 7505-59-1
- DTXSID50322022
-
- Inchi: 1S/C10H9N3O3/c1-6(14)13-9-4-3-7(10(15)16-2)5-8(9)11-12-13/h3-5H,1-2H3
- InChI Key: HLXROYNWQDQAHO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2=C(C=1)N=NN2C(C)=O)=O
Computed Properties
- Exact Mass: 219.06447
- Monoisotopic Mass: 219.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74.1Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 377.7°Cat760mmHg
- Flash Point: 182.2°C
- Refractive Index: 1.64
- PSA: 74.08
- LogP: 0.87800
1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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